Cas no 382597-97-9 (4-([1,3,4]thiadiazol-2-ylcarbamoyl)-butyric acid)
![4-([1,3,4]thiadiazol-2-ylcarbamoyl)-butyric acid structure](https://ossimg.kuujia.com/scimg/383000/382597-97-9x500.png)
382597-97-9 structure
Product Name:4-([1,3,4]thiadiazol-2-ylcarbamoyl)-butyric acid
CAS No:382597-97-9
MF:C7H9N3O3S
MW:215.229659795761
CID:923249
PubChem ID:3142078
Update Time:2025-09-27
4-([1,3,4]thiadiazol-2-ylcarbamoyl)-butyric acid Chemical and Physical Properties
Names and Identifiers
-
- 4-([1,3,4]thiadiazol-2-ylcarbamoyl)-butyric acid
- 5-oxo-5-(1,3,4-thiadiazol-2-ylamino)pentanoic acid
- 4-(N-(1,3,4-thiadiazol-2-yl)carbamoyl)butanoic acid
- AC1MJRT8
- CTK4H9593
- MolPort-001-015-403
- STOCK3S-32399
- HMS1615J09
- 5-((1,3,4-Thiadiazol-2-yl)amino)-5-oxopentanoic acid
- 5-(1,3,4-thiadiazol-2-ylamino)-5-oxopentanoic acid
- AKOS005671448
- MLS000856578
- 5-((1,3,4-Thiadiazol-2-yl)amino)-5-oxopentanoicacid
- DTXSID70389738
- A824086
- CS-0317916
- CHEMBL1565039
- 4-[(1,3,4-thiadiazol-2-yl)carbamoyl]butanoic acid
- SMR000274935
- AKOS000300366
- DB-049258
- HMS2680K17
- 382597-97-9
- AG-690/11629071
- STK441637
- STK942616
- 5-oxo-5-(1,3,4-thiadiazol-2-ylamino)pentanoate
- 4-([1,3,4]thiadiazol-2-ylcarbamoyl)butyric acid
- BRD-K50595307-001-08-6
- 5-oxo-5-[(2E)-1,3,4-thiadiazol-2(3H)-ylideneamino]pentanoic acid
- CCG-114854
-
- MDL： MFCD00456537
- Inchi： 1S/C7H9N3O3S/c11-5(2-1-3-6(12)13)9-7-10-8-4-14-7/h4H,1-3H2,(H,12,13)(H,9,10,11)
- InChI Key： KQBDWVKXBXRZIC-UHFFFAOYSA-N
- SMILES： S1C=NN=C1NC(CCCC(=O)O)=O
Computed Properties
- Exact Mass: 215.03600
- Monoisotopic Mass: 215.03646233g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 120Ų
Experimental Properties
- PSA: 120.42000
- LogP: 0.80450
4-([1,3,4]thiadiazol-2-ylcarbamoyl)-butyric acid Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
4-([1,3,4]thiadiazol-2-ylcarbamoyl)-butyric acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-([1,3,4]thiadiazol-2-ylcarbamoyl)-butyric acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM378409-1g |
4-[(1,3,4-thiadiazol-2-yl)carbamoyl]butanoic acid |
382597-97-9 | 95%+ | 1g |
$257 | 2024-07-17 | |
| Chemenu | CM378409-5g |
4-[(1,3,4-thiadiazol-2-yl)carbamoyl]butanoic acid |
382597-97-9 | 95%+ | 5g |
$772 | 2024-07-17 | |
| A2B Chem LLC | AD40329-10mg |
5-((1,3,4-Thiadiazol-2-yl)amino)-5-oxopentanoic acid |
382597-97-9 | 95% | 10mg |
$225.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1388586-1g |
5-((1,3,4-Thiadiazol-2-yl)amino)-5-oxopentanoic acid |
382597-97-9 | 97% | 1g |
￥2273.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1388586-5g |
5-((1,3,4-Thiadiazol-2-yl)amino)-5-oxopentanoic acid |
382597-97-9 | 97% | 5g |
￥6801.00 | 2024-05-16 | |
| Ambeed | A335897-1g |
5-((1,3,4-Thiadiazol-2-yl)amino)-5-oxopentanoic acid |
382597-97-9 | 97% | 1g |
$236.0 | 2024-08-02 | |
| Ambeed | A335897-5g |
5-((1,3,4-Thiadiazol-2-yl)amino)-5-oxopentanoic acid |
382597-97-9 | 97% | 5g |
$708.0 | 2024-08-02 |
4-([1,3,4]thiadiazol-2-ylcarbamoyl)-butyric acid Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
382597-97-9 (4-([1,3,4]thiadiazol-2-ylcarbamoyl)-butyric acid) Related Products
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